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Compound of Interest

Compound Name: AZ1422

Cat. No.: B12364573

Get Quote

Despite significant interest in the role of monocarboxylate transporters (MCTs) in disease,

particularly in cancer metabolism, the specific compound AZ1422 remains a poorly

documented entity within publicly accessible scientific literature. While identified as a putative

inhibitor of MCT4, a key transporter of lactic acid, detailed experimental data, and

comprehensive research publications on its effects on lactate transport are conspicuously

absent.

AZ1422 is described as a research chemical with the molecular formula C31H40N2O6 and a

molecular weight of 536.67 g/mol .[1] However, its novelty is underscored by an unknown CAS

number, and it is primarily available through custom synthesis for research purposes.[1] This

indicates that the compound is likely in the very early stages of investigation and has not yet

been the subject of extensive, peer-reviewed studies.

Our comprehensive search for scholarly articles, preclinical data, and clinical trial information

yielded no specific results for AZ1422. The scientific discourse on MCT inhibitors is rich, with

numerous studies detailing the mechanisms and effects of other compounds such as AZD3965,

a well-characterized MCT1 inhibitor.[2][3][4][5] This body of research provides a strong

foundation for understanding the therapeutic potential of targeting lactate transport.

The General Mechanism of MCT Inhibition
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Monocarboxylate transporters, particularly MCT1 and MCT4, are crucial for the efflux of lactate,

a byproduct of glycolysis.[2][6] In many cancer cells, which exhibit high rates of glycolysis even

in the presence of oxygen (the Warburg effect), MCTs play a vital role in maintaining

intracellular pH and providing metabolic fuel for surrounding cells.[7][8]

The inhibition of MCTs, therefore, represents a promising anti-cancer strategy. By blocking

lactate export, these inhibitors can lead to intracellular acidification and a disruption of the

metabolic symbiosis within the tumor microenvironment, ultimately hindering tumor growth and

survival.[2][6]

The Path Forward
Given the current lack of specific data for AZ1422, this guide cannot provide the in-depth

analysis of quantitative data, experimental protocols, and signaling pathways as initially

intended. The scientific community awaits the publication of research that would elucidate the

precise mechanism of action, potency, and selectivity of AZ1422 as an MCT4 inhibitor.

For researchers, scientists, and drug development professionals interested in the therapeutic

targeting of lactate transport, a thorough investigation of well-documented MCT inhibitors like

AZD3965 would be a more fruitful endeavor at this time. The extensive literature on such

compounds offers a wealth of quantitative data and detailed experimental methodologies that

can inform future research and development in this exciting field of cancer metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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